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Cat. No.: B1271910

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 4-Bromo-3-methylbenzonitrile (CAS
No. 41963-20-6), a key organohalogen aromatic compound. It serves as a crucial intermediate
in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] This
document collates essential information on its chemical and physical properties, detailed
spectroscopic data, established synthesis protocols, and key applications, with a focus on its
role in organic synthesis and drug discovery. Safety and handling information is also provided
to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

4-Bromo-3-methylbenzonitrile is a white to off-white crystalline solid at room temperature.[1]
It is characterized by a benzene ring substituted with a bromine atom, a methyl group, and a
nitrile functional group. This substitution pattern imparts unique reactivity, making it a versatile
building block in organic chemistry.[2] The compound is sparingly soluble in water but shows
moderate solubility in organic solvents such as ethanol and acetone.[1][2]

Table 1: Physicochemical Properties of 4-Bromo-3-methylbenzonitrile
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Property Value Reference
P 41063.20-6 [LIB1AISIeN7 1811101 1]
[12]

Molecular Formula CsHeBIN 24161 71I91[10][12][13]

Molecular Weight 196.04 g/mol [B14161[71[10][12][14]
White to light yellow crystalline

Appearance [1][8][10]
powder

Melting Point 53-57 °C [3][8][14]

Solubility Insoluble in water [1]8]

SMILES Cclcc(cecclBr)C#N [21[4116]1191[14]
SKXUZFJOLNNWIG-

InChl Key [4][9][14]
UHFFFAOYSA-N

Synthesis

The primary synthesis of 4-Bromo-3-methylbenzonitrile typically involves the bromination of

3-methylbenzonitrile.[1] A common method is electrophilic aromatic substitution, where a

brominating agent is introduced under controlled acidic conditions to ensure regioselectivity.

Another approach is radical bromination using N-bromosuccinimide (NBS) with a radical

initiator.[1]

3-Methylbenzonitrile

(Brominating Agent (e.g., NBS)

Geadical Initiator (e.g., AIBN) / Acid Catalysg

Reaction

4-Bromo-3-methylbenzonitrile

Purification Final Product
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General synthesis workflow for 4-Bromo-3-methylbenzonitrile.

Experimental Protocol: Radical Bromination of 3-
Methylbenzonitrile (Wohl-Ziegler Reaction)

This protocol is adapted from the general procedure for benzylic bromination, a common
method for synthesizing such compounds.[15]

o Materials: 3-Methylbenzonitrile, N-Bromosuccinimide (NBS), Azobisisobutyronitrile (AIBN) or
Benzoyl Peroxide (BPO) as a radical initiator, and an anhydrous solvent such as carbon
tetrachloride (CCla).[15]

e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
3-methylbenzonitrile in the anhydrous solvent.[15]

o Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of the radical initiator.
[15]

o Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon). The
reaction can be initiated by light.[15]

o Monitor the reaction progress using Thin Layer Chromatography (TLC).[15]

o Once the reaction is complete, cool the mixture to room temperature.[15]

o Filter off the succinimide byproduct.[15]

o Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.[15]
o Remove the solvent under reduced pressure to yield the crude product.[15]

 Purification: The crude 4-Bromo-3-methylbenzonitrile can be purified by recrystallization.
[15]
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o Dissolve the crude solid in a minimum amount of a hot suitable solvent.[15]

o If colored impurities are present, a small amount of activated charcoal can be added, and
the hot solution is filtered.[15]

o Allow the solution to cool slowly to room temperature, and then in an ice bath to promote
crystallization.[15]

o Collect the crystals by vacuum filtration.[15]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 4-Bromo-3-methylbenzonitrile.
Experimental and theoretical studies using Fourier-transform infrared (FTIR) and FT-Raman
spectroscopy have been conducted to investigate its vibrational properties.[16][17]

Table 2: Key Spectroscopic Data for 4-Bromo-3-methylbenzonitrile

Spectroscopic Technique Key Peaks/Signals Reference

FTIR (cm™1) 2217 (C=N stretch) [17]

2338 (C=N stretch), 1040, 522,
FT-Raman (cm™1) o [17][18]
254 (C-Br vibrations)

Top Peak: 116, 2nd Highest:
GC-MS (m/z) ) _ [4]
89, 3rd Highest: 115

A detailed theoretical and experimental study of its vibrational spectra has been performed
using Density Functional Theory (DFT) with the B3LYP method.[16][17] The assignments for
the vibrational modes have been reported, confirming the molecular structure.[18]

Applications in Organic Synthesis

4-Bromo-3-methylbenzonitrile is a versatile intermediate in organic synthesis, primarily
utilized as a building block for more complex molecules in the pharmaceutical and
agrochemical industries.[1][2] The presence of the bromine atom and the nitrile group allows for
a variety of chemical transformations.
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Role as a versatile intermediate in organic synthesis.

Key applications include:

Synthesis of Pharmaceutical Compounds: It is used in the synthesis of various
pharmaceutical agents, including antihypertensive agents and kinase inhibitors.[1]

Agrochemicals: It serves as a precursor in the production of herbicides and insecticides.[1]

Materials Science: It is used in the preparation of nitrile-based polymers and liquid crystals.
[1] It can also be used to synthesize 2,4,6-tris(4-bromo-3-methyl-phenylene)-1,3,5-triazine
and 4-fluoro-3-methylbenzonitrile.[3][8]

Proteomics Research: It is described as a nitrile compound for proteomics research.[7][8][12]
Safety and Handling
4-Bromo-3-methylbenzonitrile is considered a hazardous chemical.[1]

Table 3: GHS Hazard Information
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Hazard Class Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin
Acute Toxicity, Inhalation H332 Harmful if inhaled

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
e P264: Wash skin thoroughly after handling.
e P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER or
doctor/physician if you feel unwell.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Personal Protective Equipment (PPE):

» Respiratory Protection: Dust mask type N95 (US).
» Eye Protection: Eyeshields.

e Hand Protection: Gloves.

It is recommended to handle this compound in a well-ventilated area and to store it in a cool,
dry place away from incompatible substances to maintain its stability.[2]

Conclusion
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4-Bromo-3-methylbenzonitrile is a valuable and versatile chemical intermediate with
significant applications in the pharmaceutical, agrochemical, and material science sectors. Its
well-defined chemical properties and reactivity make it a key starting material for the synthesis
of a wide range of complex organic molecules. This guide provides essential technical
information to support its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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